Cas no 2679943-52-1 (benzyl (1R,3S,5S)-3-hydroxy-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo3.2.1octane-8-carboxylate)

• Product Name: benzyl (1R,3S,5S)-3-hydroxy-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo3.2.1octane-8-carboxylate
• CAS No: 2679943-52-1
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 5619151
• PubChem ID: 165932136
• Update Time: 2025-06-08

benzyl (1R,3S,5S)-3-hydroxy-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo3.2.1octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (1R,3S,5S)-3-hydroxy-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• 2679943-52-1
• EN300-28297260
• benzyl (1R,3S,5S)-3-hydroxy-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo3.2.1octane-8-carboxylate

• Inchi： 1S/C19H23N3O3/c1-21-17(9-10-20-21)19(24)11-15-7-8-16(12-19)22(15)18(23)25-13-14-5-3-2-4-6-14/h2-6,9-10,15-16,24H,7-8,11-13H2,1H3/t15-,16+,19?
• InChI Key： OXZUHHLTVCUPHN-MCPYQZEQSA-N
• SMILES： OC1(C2=CC=NN2C)C[C@H]2CC[C@@H](C1)N2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 341.17394160g/mol
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.6Ų

Additional information on benzyl (1R,3S,5S)-3-hydroxy-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo3.2.1octane-8-carboxylate

Comprehensive Overview of Benzyl (1R,3S,5S)-3-hydroxy-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2679943-52-1)

The compound benzyl (1R,3S,5S)-3-hydroxy-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2679943-52-1) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique bicyclic framework and functional groups, including the hydroxyl and pyrazole moieties, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its 8-azabicyclo[3.2.1]octane core, which resembles tropane alkaloids known for their biological activity.

In recent years, the demand for novel heterocyclic compounds like benzyl (1R,3S,5S)-3-hydroxy-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate has surged, driven by advancements in medicinal chemistry and computational drug design. This compound’s stereochemistry (1R,3S,5S) is critical for its interaction with biological targets, a topic frequently searched by professionals exploring enantioselective synthesis and chiral drug development. Its CAS No. 2679943-52-1 serves as a unique identifier in databases, facilitating patent searches and regulatory compliance.

The benzyl carboxylate group in this molecule enhances its solubility and stability, making it suitable for formulation studies. Meanwhile, the 1-methyl-1H-pyrazol-5-yl substituent contributes to its pharmacophore properties, often discussed in forums on structure-activity relationships (SAR). Given the rising interest in neurodegenerative diseases and pain management, this compound’s potential to modulate neurotransmitter receptors is a hot topic among researchers and clinicians alike.

From a synthetic perspective, benzyl (1R,3S,5S)-3-hydroxy-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate poses challenges due to its multistep synthesis and need for stereocontrol. Laboratories focusing on asymmetric catalysis and green chemistry often explore eco-friendly routes to produce such molecules, aligning with the global push for sustainable pharmaceuticals. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its absolute configuration.

In summary, CAS No. 2679943-52-1 represents a fascinating intersection of organic synthesis, drug design, and biochemical research. Its relevance to CNS disorders, coupled with its complex molecular architecture, ensures its place in ongoing scientific discourse. As the pharmaceutical industry evolves, compounds like this will remain at the forefront of innovation, addressing unmet medical needs while adhering to regulatory standards and safety protocols.